Cas no 227318-67-4 (1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro-)

1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro- structure
227318-67-4 structure
Product Name:1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro-
CAS No:227318-67-4
MF:C12H14N4O2
MW:246.265161991119
CID:1414581
PubChem ID:54184816
Update Time:2025-04-20

1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro-
    • N-(2-methylpropyl)-3-nitro-1,5-naphthyridin-4-amine
    • 227318-67-4
    • SCHEMBL191477
    • DTXSID10709618
    • N4-(2-methylpropyl)-3-nitro[1,5]naphthyridin-4-amine
    • N-(2-methylpropyl)-3-nitro[1,5]naphthyridin-4-amine
    • N-Isobutyl-3-nitro-1,5-naphthyridin-4-amine
    • PEJBARJFGXOAIR-UHFFFAOYSA-N
    • N4-(2-methylpropyl)-3-nitro(1,5]naphthyridin-4-amine
    • Inchi: 1S/C12H14N4O2/c1-8(2)6-15-12-10(16(17)18)7-14-9-4-3-5-13-11(9)12/h3-5,7-8H,6H2,1-2H3,(H,14,15)
    • InChI Key: PEJBARJFGXOAIR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C2C=CC=NC2=C1NCC(C)C)=O

Computed Properties

  • Exact Mass: 246.11182
  • Monoisotopic Mass: 246.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 80.95

1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro- Related Literature

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